Cas no 13174-22-6 (N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine;hydrochloride)

• Product Name: N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine;hydrochloride
• CAS No: 13174-22-6
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 898740
• PubChem ID: 24181987
• Update Time: 2026-04-29

N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine
• AC1L8UMM
• CTK4B7470
• HMS1582D19
• MolPort-000-941-373
• Oprea1_172713
• Oprea1_467450
• STK145949
• STOCK3S-55802
• N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine;hydrochloride

Computed Properties

• Exact Mass: 249.17299

Experimental Properties

• PSA: 30.49
• LogP: 4.31900

Additional information on N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine;hydrochloride

N-[(3,4-Dimethoxyphenyl)methyl]cyclohexanamine; Hydrochloride (CAS No. 13174-22-6): A Comprehensive Overview

N-[(3,4-Dimethoxyphenyl)methyl]cyclohexanamine; Hydrochloride (CAS No. 13174-22-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DMPC for brevity, is a derivative of cyclohexanamine and features a unique combination of aromatic and aliphatic moieties, making it an intriguing subject for both academic and industrial investigations.

The chemical structure of N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine; Hydrochloride consists of a cyclohexane ring attached to a benzene ring through a methylene bridge. The benzene ring is substituted with two methoxy groups at the 3 and 4 positions, which confer specific electronic and steric properties to the molecule. The presence of the hydrochloride salt form ensures solubility in aqueous media, facilitating its use in various biological assays and pharmaceutical formulations.

Recent research has highlighted the potential of N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine; Hydrochloride in several therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in the inflammatory response.

In addition to its anti-inflammatory properties, N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine; Hydrochloride has been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain sensitivity in animal models of chronic pain. The mechanism of action is thought to involve the inhibition of specific pain receptors and the modulation of neurotransmitter release in the central nervous system.

The pharmacokinetic profile of N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine; Hydrochloride has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy and safety. The compound is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. It is metabolized primarily by hepatic enzymes, with metabolites being excreted via both renal and biliary routes.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine; Hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine; Hydrochloride has also found use as a valuable tool in chemical biology research. Its unique structure makes it an excellent ligand for studying protein-protein interactions and receptor-ligand binding events. Researchers have utilized this compound to gain insights into the molecular mechanisms underlying various biological processes, contributing to a deeper understanding of disease pathogenesis.

In conclusion, N-[(3,4-dimethoxyphenyl)methyl]cyclohexanamine; Hydrochloride (CAS No. 13174-22-6) is a multifaceted compound with significant potential in both pharmaceutical development and basic research. Its anti-inflammatory and analgesic properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further investigation and clinical application. As research continues to uncover new aspects of its biological activity, this compound is poised to play an increasingly important role in advancing medical science.